Cas no 485-47-2 (Ninhydrin)

• Product Name: Ninhydrin
• CAS No: 485-47-2
• MF: C₉H₆O₄
• MW: 178.14
• MDL: MFCD00003791
• CID: 37702
• PubChem ID: 10236
• Update Time: 2023-10-31

Ninhydrin Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,2,3-trione hydrate
• 1,2,3-Indantrione monohydrate~1,2,3-Triketohydrindene monohydrate
• 1,2,3-Triketohydrindene
• 1H-Indene-1,2,3-trione
• 2,2-Dihydroxy-1H-indene-1,3(2H)-dione
• Ninhydrin (1.06762)
• Ninhydrin spray refill
• 1,2,3-Indantrione
• Ninhydrin
• Ninhydrin (contains Acetic Acid)Ethanol Solution[for TLC Stain]
• 1,2,3-INDANETRIONE MONOHYDRATE
• 1,2,3-Indantrione Monohydrate
• Ninhydrin hydrate
• NINHYDRIN, GR ACS BIOTECH GRADE(INDANETRIONE HYDRATE)
• Ninhydrin,spectrophotometricgrade25GR
• NINHYDRIN MONOHYDRATE
• 1,2,3-triketohydrindene hydrate
• 2,2-Dihydroxy-1,3-indanedione
• 2,2-dihydroxy-2H-indene-1,3-dione
• NIN
• Ninhydrin (contains Acetic Acid) Ethanol
• Ninhydrin Spray
• Ninhydrin, ACS reagent
• Ninhydrin,ozone friendly ready to use spray
• Ninhydrin,spectrophotometric grade
• NinhydrinA.R.
• NinhydrinGr
• Ninthydrin
• NyNhydriN
• Trioxohydrindene monohydrate
• 2,2-Dihydroxy-1,3-indandione
• 1,2,3-Triketohydrindene Monohydrate
• Ninhydrine
• Triketohydrindene hydrate
• 1H-Indene-1,3(2H)-dione, 2,2-dihydroxy-
• 2,2-Dihydroxyindane-1,3-dione
• 1,2,3-Indantrione, 2-hydrate
• 1,3-Indandione, 2,2-dihydroxy-
• 2,2-dihydroxy-2,3-dihydro-1H-indene-1,3-dione
• HCL6S9K23A
• AI3-0
• Ninhydrin,95%

• MDL： MFCD00003791
• Inchi： 1S/C9H6O4/c10-7-5-3-1-2-4-6(5)8(11)9(7,12)13/h1-4,12-13H
• InChI Key： FEMOMIGRRWSMCU-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2=CC=CC=C21)=O)(O)O
• BRN： 1910963

Computed Properties

• Exact Mass: 178.02700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White or yellowish crystalline or crystalline powder.
• Density: 0.862
• Melting Point: 250 °C (dec.) (lit.)
• Boiling Point: 449.3℃ at 760 mmHg
• Flash Point: 13 °C
• Refractive Index: 1.4209 (estimate)
• PH: 4.6-5.0 (10g/l, H2O, 20℃)
• Solubility: ethanol: soluble100mg/mL
• Water Partition Coefficient: 0.1-0.5 g/100 mL at 20 ºC
• Stability/Shelf Life: Stable. Incompatible with amines, alkalies, strong bases. Light-sensitive.
• PSA: 74.60000
• LogP: -0.25350
• Solubility: It is easily soluble in water, ethanol, and slightly soluble in ether and chloroform.
• Merck: 6554
• Sensitiveness: Light Sensitive

Ninhydrin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1170 3/PG 2
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S28A-S45-S16
• FLUKA BRAND F CODES：8
• RTECS：NK5425000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S28A
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones
• Other Chemical Reagents Derivatization Reagents